Cas no 76799-85-4 (2,4-Hexadienedioic acid, 3-methyl-, (2Z,4Z)-)

• Product Name: 2,4-Hexadienedioic acid, 3-methyl-, (2Z,4Z)-
• CAS No: 76799-85-4
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 537232
• Update Time: 2024-01-30

2,4-Hexadienedioic acid, 3-methyl-, (2Z,4Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedioic acid, 3-methyl-, (2Z,4Z)-

• Inchi： 1S/C7H8O4/c1-5(4-7(10)11)2-3-6(8)9/h2-4H,1H3,(H,8,9)(H,10,11)/b3-2-,5-4-
• InChI Key： LEQDZBVDPGNGMH-LDIADDGTSA-N
• SMILES： C(O)(=O)/C=C(/C)\C=C/C(O)=O

Computed Properties

• Exact Mass: 156.04224

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Melting Point: 170.5-171.5 °C (decomp)
• Boiling Point: 343.9±15.0 °C(Predicted)
• PSA: 74.6
• pka: 4.18±0.25(Predicted)